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Compound of Interest

Compound Name: Propionitrile

Cat. No.: B7769516 Get Quote

An In-depth Examination of Propionitrile as a Polar Aprotic Solvent in Scientific Applications

Propionitrile (CH₃CH₂CN), also known as ethyl cyanide, is a versatile polar aprotic solvent

with a range of applications in chemical synthesis, analysis, and materials science. Its unique

combination of physical and chemical properties makes it a valuable alternative to more

common solvents like acetonitrile, particularly in applications requiring a higher boiling point

and different solvency characteristics. This technical guide provides a comprehensive overview

of propionitrile, focusing on its core properties, experimental applications, and safety

considerations relevant to researchers, scientists, and professionals in drug development.

Core Properties of Propionitrile
Propionitrile is a colorless liquid with a characteristic sweetish, ethereal odor.[1] Its key

physical and chemical properties are summarized in the tables below, providing a comparative

overview for easy reference.

Physical and Chemical Properties
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Property Value Reference(s)

Molecular Formula C₃H₅N [1][2]

Molecular Weight 55.08 g/mol [1][3]

Boiling Point 97 °C [2][3]

Melting Point -93 °C to -92 °C [2][3]

Density 0.772 - 0.78 g/mL at 25 °C [2][3]

Solubility in Water 11.9 g/100 g at 40 °C

Refractive Index (n20/D) 1.366 [2][3]

Solvent Properties
Property Value Reference(s)

Dielectric Constant 27.7 [3]

Dipole Moment 4.04 D [3]

Surface Tension 27.22 dyn/cm [3]

Viscosity
Data not readily available in

searched sources

Applications in Research and Development
Propionitrile's utility as a solvent and a reagent is demonstrated in various chemical

transformations and analytical techniques.[4][5][6][7][8]

Organic Synthesis
Propionitrile serves as a solvent in a variety of organic reactions, including:

Grignard Reactions: It can be used as a solvent for the reaction of Grignard reagents with

nitriles to synthesize ketones.[9][10][11][12]
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Houben-Hoesch Reaction: This reaction utilizes a nitrile and an aromatic compound to form

an aryl ketone, and propionitrile can act as the nitrile source.[9][13][14][15][16][17][18]

SNAr Reactions: As a polar aprotic solvent, propionitrile can facilitate nucleophilic aromatic

substitution reactions.[7][8][19][20][21]

Catalytic Hydrogenation: It is a precursor for the synthesis of propylamines through catalytic

hydrogenation.[9][13]

Electrochemistry
The properties of propionitrile make it a suitable solvent for electrolyte solutions in

electrochemical applications, such as lithium-ion batteries.[4][22][23][24][25] Its high dielectric

constant and ability to dissolve salts are advantageous in these systems.

Analytical Chemistry
In the field of analytical chemistry, propionitrile is employed as a mobile phase component in

High-Performance Liquid Chromatography (HPLC).[6][26][27][28][29][30] Its polarity and

miscibility with other organic solvents and water allow for the separation of a wide range of

analytes.

Experimental Protocols
Detailed methodologies for key experiments utilizing propionitrile are provided below.

Grignard Reaction for Ketone Synthesis
This protocol outlines the synthesis of a ketone via the reaction of a Grignard reagent with

propionitrile.[9]

Materials:

Magnesium turnings

Ethyl bromide

Anhydrous diethyl ether
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Propionitrile

Crushed ice

Concentrated sulfuric acid

10% Sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

Grignard Reagent Preparation: In a flame-dried flask, prepare ethylmagnesium bromide from

magnesium turnings and ethyl bromide in anhydrous diethyl ether.

Nitrile Addition: Cool the Grignard solution in an ice bath. Add a solution of propionitrile in

anhydrous ether dropwise with stirring.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

then gently reflux for 1 hour.

Workup: Cool the reaction mixture and pour it onto a mixture of crushed ice and

concentrated sulfuric acid.

Extraction: Separate the ether layer and extract the aqueous layer with two portions of ether.

Purification: Combine the ether extracts, wash with 10% sodium bicarbonate solution, then

with water, and dry over anhydrous magnesium sulfate. Remove the ether by distillation and

purify the resulting ketone by fractional distillation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b7769516?utm_src=pdf-body
https://www.benchchem.com/product/b7769516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Ethylmagnesium Bromide
in Anhydrous Diethyl Ether

Cool Grignard Solution
(Ice Bath)

Add Propionitrile Solution
(Dropwise)

Reflux for 1 hour

Quench with Ice and H₂SO₄

Extract with Diethyl Ether

Wash with NaHCO₃ and H₂O

Dry over MgSO₄

Distill to Purify Ketone

End

Click to download full resolution via product page

Workflow for Grignard Reaction with Propionitrile.
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Houben-Hoesch Reaction
This protocol details the synthesis of a polyhydroxyacetophenone using propionitrile in a

Houben-Hoesch reaction.[9]

Materials:

Anhydrous phloroglucinol

Propionitrile

Anhydrous ether

Powdered anhydrous zinc chloride

Dry hydrogen chloride gas

Procedure:

Setup: In a three-necked flask equipped with a stirrer, a gas inlet tube, and a drying tube,

dissolve anhydrous phloroglucinol and propionitrile in anhydrous ether.

Catalyst Addition: Add powdered anhydrous zinc chloride to the solution.

Reaction: Cool the mixture in an ice bath and pass a rapid stream of dry hydrogen chloride

gas through the solution for 2-3 hours with vigorous stirring.

Isolation: The ketimine hydrochloride will precipitate. After the reaction is complete, the

precipitate is collected and hydrolyzed to the corresponding ketone.
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Workflow for Houben-Hoesch Reaction using Propionitrile.

HPLC Mobile Phase Preparation
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This protocol provides a general guideline for preparing an HPLC mobile phase containing

propionitrile.

Materials:

HPLC-grade propionitrile

HPLC-grade water or other organic solvent (e.g., acetonitrile, methanol)

Buffer salts (if required)

Filtration apparatus (e.g., 0.45 µm filter)

Degasser or sonicator

Procedure:

Solvent Selection: Determine the appropriate ratio of propionitrile to other solvents based

on the analytical method requirements.

Buffer Preparation (if applicable): If a buffered mobile phase is needed, prepare the aqueous

buffer solution and adjust the pH as required.

Mixing: In a clean container, accurately measure and combine the required volumes of

propionitrile and the other solvent(s). If using a buffer, add the organic solvents to the

aqueous buffer to prevent salt precipitation.[27]

Filtration: Filter the mobile phase through a 0.45 µm or smaller pore size filter to remove any

particulate matter.[6]

Degassing: Degas the mobile phase using a suitable method such as vacuum filtration,

sonication, or helium sparging to remove dissolved gases, which can interfere with the HPLC

system's performance.[27]
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General Workflow for HPLC Mobile Phase Preparation.

Safety and Handling
Propionitrile is a hazardous substance and must be handled with appropriate safety

precautions.
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Hazard Summary
Toxicity: Propionitrile is toxic by inhalation, ingestion, and skin absorption.[1] It can

metabolize to release cyanide in the body.

Flammability: It is a highly flammable liquid and vapor with a low flash point.

Reactivity: It reacts violently with strong oxidizing agents, acids, and bases.

Handling and Storage
Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and

incompatible substances. Keep containers tightly closed.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
Propionitrile is a valuable polar aprotic solvent with a distinct set of properties that make it a

suitable choice for a variety of applications in research and drug development. Its utility in

organic synthesis, electrochemistry, and analytical chemistry, coupled with a clear

understanding of its handling requirements, allows for its effective and safe use in the

laboratory. This guide provides a foundational understanding of propionitrile, empowering

researchers to leverage its potential in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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